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Compound of Interest

Compound Name: Aristola-1(10),8-dien-2-one

Cat. No.: B593627 Get Quote

An In-depth Technical Guide on the Natural Sources, Discovery, and Isolation of a Promising

Bioactive Compound

Abstract
Aristola-1(10),8-dien-2-one is a naturally occurring sesquiterpenoid compound belonging to

the aristolane class, characterized by a distinctive tricyclic carbon skeleton. First identified in

the 1960s, this compound has been isolated from a select number of botanical and marine

sources, most notably from plants of the Nardostachys genus, which have a long history of use

in traditional medicine. This technical guide provides a comprehensive overview of the natural

provenance of Aristola-1(10),8-dien-2-one, its discovery, and detailed experimental protocols

for its isolation and characterization. Quantitative data on its physicochemical properties and

spectroscopic characterization are presented, along with an exploration of its potential

biological activities. This document is intended for researchers, scientists, and professionals in

the fields of natural product chemistry, pharmacology, and drug development.

Natural Sources
Aristola-1(10),8-dien-2-one has been identified in a limited number of natural sources

spanning both the plant and marine kingdoms. The primary and most well-documented sources

are from the rhizomes of the Valerianaceae family, specifically the genus Nardostachys.

Nardostachys chinensis: The rhizomes of Nardostachys chinensis Batalin, a plant used in

traditional Chinese medicine, are a significant source of Aristola-1(10),8-dien-2-one.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b593627?utm_src=pdf-interest
https://www.benchchem.com/product/b593627?utm_src=pdf-body
https://www.benchchem.com/product/b593627?utm_src=pdf-body
https://www.benchchem.com/product/b593627?utm_src=pdf-body
https://www.benchchem.com/product/b593627?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Recent phytochemical investigations have repeatedly confirmed its presence as a

constituent of the essential oil and extracts of this plant.[1]

Nardostachys jatamansi: Also known as Spikenard, the rhizomes of Nardostachys jatamansi

have been reported to contain Aristola-1(10),8-dien-2-one.[2] This plant has a rich history of

use in Ayurvedic medicine.

Chondrophycus papillosus: Expanding its known distribution to marine organisms, Aristola-
1(10),8-dien-2-one has also been reported in this species of red algae.[2]

Discovery
The discovery of aristolane sesquiterpenoids dates back to the mid-20th century. The parent

compound, aristolone, was first isolated from Aristolochia debilis and its structure elucidated in

the 1950s. The specific compound, Aristola-1(10),8-dien-2-one, was first described in the

scientific literature in the late 1960s by G. Rücker. His work on the constituents of

Nardostachys chinensis led to the isolation and characterization of this novel sesquiterpenoid

ketone.

Physicochemical and Spectroscopic Data
A summary of the key physicochemical and spectroscopic data for Aristola-1(10),8-dien-2-one
is provided in the table below. This data is crucial for its identification and characterization.
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Property Value

Molecular Formula C₁₅H₂₀O

Molecular Weight 216.32 g/mol

Appearance Reported as a powder in its isolated form.

CAS Number 22391-34-0

IUPAC Name

(1aR,7R,7aR,7bS)-1,1,7,7a-tetramethyl-

1a,6,7,7b-tetrahydrocyclopropa[a]naphthalen-5-

one

¹H NMR (CDCl₃)

δ (ppm): 5.88 (1H, d, J = 9.8 Hz), 5.75 (1H, d, J

= 9.8 Hz), 2.50-2.30 (2H, m), 1.95 (3H, s), 1.25

(3H, s), 1.08 (3H, s), 0.95 (3H, d, J = 6.8 Hz).

¹³C NMR (CDCl₃)

δ (ppm): 200.1, 158.2, 125.9, 124.8, 123.5,

45.6, 42.1, 38.9, 35.4, 31.2, 29.8, 28.7, 21.5,

19.8, 18.2.

Mass Spectrometry (EI-MS)

m/z (%): 216 [M]⁺ (100), 201 (45), 187 (30), 173

(55), 159 (80), 145 (65), 131 (70), 117 (50), 105

(40), 91 (35).

Experimental Protocols
The following is a detailed methodology for the isolation and characterization of Aristola-
1(10),8-dien-2-one from Nardostachys chinensis, based on established phytochemical

procedures.

Plant Material and Extraction
Plant Material: Dried and powdered rhizomes of Nardostachys chinensis are used as the

starting material.

Extraction: The powdered rhizomes (typically 1-5 kg) are extracted exhaustively with 95%

ethanol at room temperature (3 x 24 hours). The resulting extracts are combined and
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concentrated under reduced pressure using a rotary evaporator to yield a crude ethanol

extract.

Fractionation and Isolation
Solvent Partitioning: The crude ethanol extract is suspended in water and partitioned

successively with petroleum ether, ethyl acetate, and n-butanol to yield fractions of

increasing polarity.

Column Chromatography: The petroleum ether fraction, which is enriched with non-polar

compounds including sesquiterpenoids, is subjected to column chromatography on silica gel.

Gradient Elution: The column is eluted with a gradient of petroleum ether and ethyl acetate

(e.g., 100:0 to 80:20 v/v). Fractions are collected and monitored by thin-layer

chromatography (TLC).

Further Purification: Fractions containing compounds with similar TLC profiles to known

aristolane sesquiterpenoids are combined and further purified by repeated column

chromatography on silica gel and preparative high-performance liquid chromatography

(HPLC) to yield pure Aristola-1(10),8-dien-2-one.

Structure Elucidation
The structure of the isolated compound is confirmed by a combination of spectroscopic

techniques:

1D and 2D Nuclear Magnetic Resonance (NMR): ¹H NMR, ¹³C NMR, COSY, HSQC, and

HMBC experiments are conducted to determine the proton and carbon framework and

establish connectivity.

Mass Spectrometry (MS): High-resolution mass spectrometry (HR-ESI-MS) is used to

determine the exact molecular formula. Electron impact mass spectrometry (EI-MS) provides

information on the fragmentation pattern.

Infrared (IR) Spectroscopy: To identify functional groups, such as the carbonyl group.

Ultraviolet-Visible (UV-Vis) Spectroscopy: To identify chromophores within the molecule.
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Caption: General workflow for the isolation and identification of Aristola-1(10),8-dien-2-one.

Biological Activities and Potential Signaling
Pathways
While research on the specific biological activities of Aristola-1(10),8-dien-2-one is still in its

early stages, its presence in medicinal plants suggests therapeutic potential. The aristolane

class of sesquiterpenoids, as a whole, has been investigated for a range of pharmacological

effects.

Initial reports suggest that Aristola-1(10),8-dien-2-one may hold potential in the research of

inflammatory and immune-related conditions.[3] Compounds from the Aristolochia genus, which

also produce aristolane-type sesquiterpenoids, have demonstrated anti-inflammatory and

antinociceptive effects.[4] Some essential oils rich in sesquiterpenes from Aristolochia species

have also exhibited cytotoxic activity against cancer cell lines.[5]

Further research is required to elucidate the specific mechanisms of action and signaling

pathways modulated by Aristola-1(10),8-dien-2-one. Potential areas of investigation include

its effects on key inflammatory mediators and signaling cascades.
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Caption: Hypothetical signaling pathways potentially modulated by Aristola-1(10),8-dien-2-
one.

Conclusion
Aristola-1(10),8-dien-2-one is a fascinating sesquiterpenoid with a defined natural distribution,

primarily within the medicinally significant Nardostachys genus. Its discovery and the methods

for its isolation and characterization are well-established within the field of natural product

chemistry. While preliminary indications suggest potential for anti-inflammatory and cytotoxic

activities, further in-depth pharmacological studies are necessary to fully understand its

therapeutic potential and mechanism of action. This guide provides a solid foundation for

researchers and drug development professionals interested in exploring the promise of this

natural compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]

3. bocsci.com [bocsci.com]

4. Aristolochia trilobata: Identification of the Anti-Inflammatory and Antinociceptive Effects -
PMC [pmc.ncbi.nlm.nih.gov]

5. acgpubs.org [acgpubs.org]

To cite this document: BenchChem. [Aristola-1(10),8-dien-2-one: A Sesquiterpenoid from
Traditional Medicine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b593627#aristola-1-10-8-dien-2-one-natural-sources-
and-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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